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Compound of Interest

Compound Name: 9-Phenylanthracene

This document provides essential safety and logistical information for the proper disposal of 9-
Phenylanthracene, ensuring the safety of laboratory personnel and the protection of the
environment. The following procedures are designed for researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Precautions

9-Phenylanthracene is a chemical compound that requires careful handling and disposal due
to its environmental hazards. It is classified as very toxic to aquatic life with long-lasting
effects[1][2][3]. While it may not be classified as hazardous under OSHA's Hazard
Communication Standard[4], adherence to safety protocols is crucial.

Personal Protective Equipment (PPE): Before handling 9-Phenylanthracene, ensure the
following PPE is worn:

o Eye Protection: Safety glasses with side-shields or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
» Skin Protection: A lab coat or other protective clothing to prevent skin contact[4].

» Respiratory Protection: In case of dust formation, use a NIOSH-approved N95 or P1 dust
mask[5].
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Chemical and Physical Properties

Understanding the properties of 9-Phenylanthracene is essential for its safe handling and

disposal.
Property Value
Appearance Yellow powder solid[4]
CAS Number 602-55-1[4]
Molecular Formula C20H14
Molecular Weight 254.33 g/mol
Melting Point 149 - 155 °C[4][5]
Boiling Point 417 °C[4][5]
Solubility Insoluble in water[3]
log Pow (Octanol/Water Partition Coefficient) 6.01[5]

Step-by-Step Disposal Procedure

The disposal of 9-Phenylanthracene must be conducted in a manner that prevents
environmental contamination.

Step 1: Waste Collection
o Carefully sweep up the solid 9-Phenylanthracene, avoiding dust formation[4][5].

» Place the collected material into a suitable, clearly labeled, and closed container for
disposal[4][5].

Step 2: Decontamination of Labware

» Rinse any contaminated labware or containers three times with a compatible solvent (e.qg.,
toluene or hexane).

o Collect the solvent rinsate as hazardous waste. Do not pour it down the drain[6].
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Step 3: Waste Storage
o Store the sealed waste container in a designated hazardous waste accumulation area.

o Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents[4][5].

Step 4: Final Disposal

o Dispose of the 9-Phenylanthracene waste through a licensed hazardous waste disposal
company.

» Follow all local, regional, and national regulations for hazardous waste disposal[4][7]. Do not
release the chemical into the environment[1][3][5].

Emergency Procedures
Spills:
¢ In case of a spill, evacuate the area if necessary.

o Wearing appropriate PPE, contain the spill and then collect the material as described in the
waste collection step.

e Avoid breathing in any dust.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

» Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 9-
Phenylanthracene.
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9-Phenylanthracene Disposal Workflow
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Caption: Workflow for the safe disposal of 9-Phenylanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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